Cas no 2305179-22-8 (N-(1R,3S)-3-(trifluoromethyl)cyclohexylprop-2-enamide)

• Product Name: N-(1R,3S)-3-(trifluoromethyl)cyclohexylprop-2-enamide
• CAS No: 2305179-22-8
• MF: C₁₀H₁₄F₃NO
• MW: 221.219473361969
• CID: 5820936
• PubChem ID: 137930007
• Update Time: 2025-09-24

N-(1R,3S)-3-(trifluoromethyl)cyclohexylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-(1R,3S)-3-(trifluoromethyl)cyclohexylprop-2-enamide
• EN300-26573732
• Z3488675961
• 2305179-22-8
• N-[(1R,3S)-3-(Trifluoromethyl)cyclohexyl]prop-2-enamide

• Inchi： 1S/C10H14F3NO/c1-2-9(15)14-8-5-3-4-7(6-8)10(11,12)13/h2,7-8H,1,3-6H2,(H,14,15)/t7-,8+/m0/s1
• InChI Key： KXXKPDSGQYBHOZ-JGVFFNPUSA-N
• SMILES： FC([C@H]1CCC[C@H](C1)NC(C=C)=O)(F)F

Computed Properties

• Exact Mass: 221.10274856g/mol
• Monoisotopic Mass: 221.10274856g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 29.1Ų

Additional information on N-(1R,3S)-3-(trifluoromethyl)cyclohexylprop-2-enamide

Research Briefing on N-(1R,3S)-3-(trifluoromethyl)cyclohexylprop-2-enamide (CAS: 2305179-22-8)

N-(1R,3S)-3-(trifluoromethyl)cyclohexylprop-2-enamide (CAS: 2305179-22-8) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethylated cyclohexyl backbone and propenamide moiety, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, positioning it as a candidate for further drug development.

The synthesis of N-(1R,3S)-3-(trifluoromethyl)cyclohexylprop-2-enamide involves a stereoselective approach to ensure the desired (1R,3S) configuration, which is critical for its biological activity. Advanced techniques such as asymmetric catalysis and chiral resolution have been employed to achieve high enantiomeric purity. The trifluoromethyl group, known for its electron-withdrawing properties and metabolic stability, enhances the compound's bioavailability and target engagement, making it a valuable scaffold for medicinal chemistry.

Recent pharmacological evaluations have demonstrated that N-(1R,3S)-3-(trifluoromethyl)cyclohexylprop-2-enamide exhibits potent inhibitory effects on specific enzymes involved in inflammatory pathways. In vitro studies using human cell lines have revealed its ability to suppress the production of pro-inflammatory cytokines, suggesting potential applications in treating autoimmune diseases and chronic inflammation. Moreover, its pharmacokinetic profile, including favorable absorption and distribution properties, has been validated in preclinical animal models, further supporting its therapeutic potential.

Mechanistic studies have elucidated the compound's interaction with its molecular targets, particularly its binding affinity to key regulatory proteins. Structural analysis via X-ray crystallography and molecular docking simulations has provided insights into the stereospecific recognition and binding modes, which are essential for rational drug design. These findings have paved the way for structure-activity relationship (SAR) studies aimed at optimizing the compound's efficacy and selectivity.

In addition to its anti-inflammatory properties, N-(1R,3S)-3-(trifluoromethyl)cyclohexylprop-2-enamide has shown promise in oncology research. Preliminary data indicate its ability to induce apoptosis in certain cancer cell lines by modulating apoptotic signaling pathways. Researchers are exploring its potential as an adjunct therapy in combination with existing chemotherapeutic agents to enhance treatment outcomes and reduce drug resistance.

Despite these advancements, challenges remain in the development of N-(1R,3S)-3-(trifluoromethyl)cyclohexylprop-2-enamide. Issues such as metabolic stability in vivo, potential off-target effects, and scalable synthesis methods need to be addressed in future studies. Ongoing research is focused on improving the compound's drug-like properties through medicinal chemistry optimization and advanced formulation strategies.

In conclusion, N-(1R,3S)-3-(trifluoromethyl)cyclohexylprop-2-enamide represents a promising candidate in the chemical biology and pharmaceutical landscape. Its unique structural features, combined with demonstrated biological activities, make it a valuable subject for further investigation. Continued research efforts will be crucial in translating these findings into clinically viable therapeutics, addressing unmet medical needs in inflammation and oncology.